1-cyclopentyl-5-oxo-N-[3-(propan-2-yloxy)propyl]pyrrolidine-3-carboxamide

• Molecular Formula: C16H28N2O3
• Molecular Weight: 296.40 g/mol
• IUPAC Name: 1-cyclopentyl-5-oxo-N-(3-propan-2-yloxypropyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H28N2O3/c1-12(2)21-9-5-8-17-16(20)13-10-15(19)18(11-13)14-6-3-4-7-14/h12-14H,3-11H2,1-2H3,(H,17,20)
• InChI Key: RBKLONCMPJNWST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1CC(=O)N(C1)C2CCCC2

Description

1-cyclopentyl-5-oxo-N-[3-(propan-2-yloxy)propyl]pyrrolidine-3-carboxamide is a synthetic organic compound with a complex structure It is characterized by a cyclopentyl group, a pyrrolidine ring, and a carboxamide functional group

Preparation Methods

The synthesis of 1-cyclopentyl-5-oxo-N-[3-(propan-2-yloxy)propyl]pyrrolidine-3-carboxamide involves multiple steps, starting from readily available starting materials. The synthetic route typically includes the formation of the pyrrolidine ring, followed by the introduction of the cyclopentyl group and the carboxamide functionality. The reaction conditions often involve the use of specific catalysts, solvents, and temperature control to ensure high yield and purity of the final product. Industrial production methods may involve scaling up these reactions using continuous flow reactors and optimizing reaction parameters for large-scale synthesis.

Chemical Reactions Analysis

1-cyclopentyl-5-oxo-N-[3-(propan-2-yloxy)propyl]pyrrolidine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced products.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents for these reactions include halogens, acids, and bases. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-cyclopentyl-5-oxo-N-[3-(propan-2-yloxy)propyl]pyrrolidine-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs for treating various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of other chemical compounds.

Mechanism of Action

The mechanism of action of 1-cyclopentyl-5-oxo-N-[3-(propan-2-yloxy)propyl]pyrrolidine-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, modulating their activity and triggering a cascade of biochemical events. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

1-cyclopentyl-5-oxo-N-[3-(propan-2-yloxy)propyl]pyrrolidine-3-carboxamide can be compared with other similar compounds, such as:

• 1-cyclopentyl-5-oxo-N-[5-(3-pentanyl)-1,3,4-thiadiazol-2-yl]-3-pyrrolidinecarboxamide
• 1-cyclopentyl-5-oxo-N-[3-(phenylsulfanyl)propyl]pyrrolidine-3-carboxamide These compounds share structural similarities but differ in their functional groups and specific chemical properties, making each unique in its applications and reactivity.